[4-[(E)-(phenylcarbamothioylhydrazinylidene)methyl]phenyl] 2-methylbenzoate

Specification

• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: [4-[(E)-(phenylcarbamothioylhydrazinylidene)methyl]phenyl] 2-methylbenzoate
• Standard InChI: InChI=1S/C22H19N3O2S/c1-16-7-5-6-10-20(16)21(26)27-19-13-11-17(12-14-19)15-23-25-22(28)24-18-8-3-2-4-9-18/h2-15H,1H3,(H2,24,25,28)/b23-15+
• Standard InChI Key: FCAUVWIEGDUULP-HZHRSRAPSA-N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)/C=N/NC(=S)NC3=CC=CC=C3
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)C=NNC(=S)NC3=CC=CC=C3

Introduction

Synthesis of Thiosemicarbazones

Thiosemicarbazones are typically synthesized through the condensation reaction of a carbonyl compound with thiosemicarbazide or its derivatives. For example, the synthesis of similar compounds involves adding thiosemicarbazide to an ethanolic solution of a carbonyl compound, followed by refluxing and purification steps.

Structural Characteristics

Thiosemicarbazones often exhibit specific structural motifs, such as the extended conformation of the thiosemicarbazone group and the presence of hydrogen bonding networks. These structural features can influence the biological activity and physical properties of the compounds.

Biological Activities

While specific biological activities of [4-[(E)-(phenylcarbamothioylhydrazinylidene)methyl]phenyl] 2-methylbenzoate are not documented, thiosemicarbazones in general have shown promise in various therapeutic areas. Their ability to chelate metals and interact with biological targets makes them potential candidates for drug development.

Crystallographic Data

Crystallographic data for thiosemicarbazones typically include information on the crystal structure, such as space group, cell dimensions, and bond lengths. For example, the crystal structure of (E)-4-[1-(2-carbamothioylhydrazinylidene)ethyl]phenyl acetate reveals a triclinic space group with specific cell parameters.

Crystallographic Data Example

Parameter	Value
Space Group	Triclinic, P1
Cell Dimensions (Å)	a = 7.8783(2), b = 8.9254(3), c = 18.7372(5)
Angles (°)	α = 77.243(2), β = 82.423(2), γ = 78.856(2)
Density (Mg/m³)	1.330